Cas no 85721-08-0 (2-chloro-4'-fluoro-5-(trifluoromethyl)benzophenone)
85721-08-0 structure
Product Name:2-chloro-4'-fluoro-5-(trifluoromethyl)benzophenone
CAS No:85721-08-0
MF:C14H7ClF4O
MW:302.651396989822
CID:990954
PubChem ID:3020944
Update Time:2025-04-20
2-chloro-4'-fluoro-5-(trifluoromethyl)benzophenone Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-4'-fluoro-5-(trifluoromethyl)benzophenone
- [2-chloro-5-(trifluoromethyl)phenyl]-(4-fluorophenyl)methanone
- Methanone, [2-chloro-5-(trifluoromethyl)phenyl](4-fluorophenyl)-
- DTXSID60235033
- 85721-08-0
- 7GAU2QX8J7
- [2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL](4-FLUOROPHENYL)METHANONE
- NS00065081
- EINECS 288-418-1
- WOLOCKQZPBSLPY-UHFFFAOYSA-N
-
- Inchi: 1S/C14H7ClF4O/c15-12-6-3-9(14(17,18)19)7-11(12)13(20)8-1-4-10(16)5-2-8/h1-7H
- InChI Key: WOLOCKQZPBSLPY-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(F)(F)F)=CC=1C(C1C=CC(=CC=1)F)=O
Computed Properties
- Exact Mass: 302.0121552g/mol
- Monoisotopic Mass: 302.0121552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 17.1Ų
2-chloro-4'-fluoro-5-(trifluoromethyl)benzophenone Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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